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Compound of Interest

Compound Name: 2-Methoxy-2-methylpropan-1-ol

Cat. No.: B1600349

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical characteristics,
synthesis, and properties of 2-Methoxy-2-methylpropan-1-ol. The information is intended to
support research and development activities in the chemical and pharmaceutical sciences.

Chemical and Physical Properties

2-Methoxy-2-methylpropan-1-ol is a bifunctional organic molecule containing both a primary

alcohol and an ether functional group.[1] Its physical and chemical properties are summarized
in the table below.
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Property Value Source

Molecular Formula C5H1202 PubChem[1]

Molecular Weight 104.15 g/mol PubChem[1]

IUPAC Name 2I—methoxy—2—methylpropan—l— PubChem[1]
o

CAS Number 22665-67-4 ChemicalBook[2]

Appearance Not specified (likely a liquid)

Boiling Point Not specified

Melting Point Not specified

Density Not specified

Solubility Not specified

INnChI=1S/C5H1202/c1-5(2,4-
InChl PubChem[1]
6)7-3/h6H,4H2,1-3H3

VMPUAIZSESMILD-
InChlKey PubChem[1]
UHFFFAOYSA-N

SMILES CC(C)(CO)OC PubChem[1]

Synthesis

2-Methoxy-2-methylpropan-1-ol is a useful reactant in organic synthesis.[2] A plausible
synthetic route to this compound involves the reaction of an appropriate epoxide with methanol.

Experimental Protocol: Synthesis of 2-Methoxy-2-
methylpropan-1-ol

A detailed experimental protocol for the synthesis of a related compound, (2R)-2-{[(4-
methoxyphenyl)methyllamino}propan-1-ol, involves the reduction of an imine formed from D-
alaninol and 4-anisaldehyde using sodium borohydride in methanol.[3] While not a direct
synthesis of 2-Methoxy-2-methylpropan-1-ol, this procedure illustrates a common
methodology for the synthesis of related amino alcohols.
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A more direct conceptual synthesis pathway for 2-Methoxy-2-methylpropan-1-ol is outlined in
the workflow diagram below. This would typically involve the ring-opening of 2,2-
dimethyloxirane with methanol under acidic or basic conditions.

(Z,Z-Dimethyloxirane) l

Methanol (CH3OH) Ring-Opening

2-Methoxy-2-methylpropan-1-ol

Click to download full resolution via product page

Conceptual synthesis workflow for 2-Methoxy-2-methylpropan-1-ol.

Spectroscopic Data

Spectroscopic data is crucial for the structural confirmation of 2-Methoxy-2-methylpropan-1-
ol. Mass spectrometry data (GC-MS) is available for this compound, which can be used to
determine its molecular weight and fragmentation pattern.[4]

Spectroscopic Data Details Source

Mass Spectrum (GC) Available SpectraBase[4]
Instrument Name Agilent 7820A-5890 SpectraBase[4]
lonization Type El SpectraBase[4]

Reactivity and Applications

The reactivity of 2-Methoxy-2-methylpropan-1-ol is dictated by its two functional groups: the
primary alcohol and the ether. The alcohol can undergo typical reactions such as oxidation to
an aldehyde or carboxylic acid, esterification, and conversion to an alkyl halide. The ether
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linkage is generally stable but can be cleaved under harsh acidic conditions, such as with HBr,
which would likely lead to the formation of 2-methylpropan-1,2-diol and bromomethane.

Its bifunctional nature makes it a potentially useful building block in the synthesis of more
complex molecules, including pharmaceuticals and specialty chemicals.

Safety and Handling

Detailed safety information for 2-Methoxy-2-methylpropan-1-ol is not readily available.
However, for related methoxypropanol isomers, precautions such as avoiding contact with skin
and eyes, ensuring adequate ventilation, and keeping away from ignition sources are
recommended.[5][6] It is crucial to handle this chemical in a well-ventilated fume hood and to
wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a
lab coat.

The following diagram outlines a general workflow for the safe handling of laboratory
chemicals.
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General workflow for safe chemical handling in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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